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molecular formula C8H8N2O3 B085905 3'-Nitroacetanilide CAS No. 122-28-1

3'-Nitroacetanilide

Cat. No. B085905
CAS RN: 122-28-1
M. Wt: 180.16 g/mol
InChI Key: KFTYNYHJHKCRKU-UHFFFAOYSA-N
Attention: For research use only. Not for human or veterinary use.
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Patent
US04643759

Procedure details

A suspension of 13.8 g of 3-nitroaniline and 20 mL of triethylamine in 200 mL methylene chloride was cooled to 0° C. under a nitrogen atmosphere and treated with 10.2 g of acetyl chloride, added in a dropwise manner. The reaction mixture was allowed to warm to room temperature overnight. Removal of the volatiles in vacuo gave a crude yellow solid which was washed with 5% aqueous hydrochloric acid, water and was then dried. The yield of 3-nitroacetanilide was 17.4 g as a light yellow solid, m.p. 147°-149° C.; NMR (CDCl3 /DMSO-d6): δ 2.1 (3H, br s), 7.5 (1H, t, J=9 Hz), 8.0 (2H, br t), 8.6 (1H, br s) 10.1 (1H, br s); IR(KBr): 1675, 1550, 1525, 1350 cm-1.
Name
3-nitroaniline
Quantity
13.8 g
Type
reactant
Reaction Step One
Name
triethylamine
Quantity
20 mL
Type
reactant
Reaction Step One
Name
methylene chloride
Quantity
200 mL
Type
solvent
Reaction Step One
Name
acetyl chloride
Quantity
10.2 g
Type
reactant
Reaction Step Two
Name
3-Nitroacetanilide

Identifiers

REACTION_CXSMILES
[N+:1]([C:4]1[CH:5]=[C:6]([CH:8]=[CH:9][CH:10]=1)[NH2:7])([O-:3])=[O:2].C(N(CC)CC)C.[C:18](Cl)(=[O:20])[CH3:19]>C(Cl)Cl>[CH3:19][C:18]([NH:7][C:6]1[CH:8]=[CH:9][CH:10]=[C:4]([N+:1]([O-:3])=[O:2])[CH:5]=1)=[O:20]

Inputs

Step One
Name
3-nitroaniline
Quantity
13.8 g
Type
reactant
Smiles
[N+](=O)([O-])C=1C=C(N)C=CC1
Name
triethylamine
Quantity
20 mL
Type
reactant
Smiles
C(C)N(CC)CC
Name
methylene chloride
Quantity
200 mL
Type
solvent
Smiles
C(Cl)Cl
Step Two
Name
acetyl chloride
Quantity
10.2 g
Type
reactant
Smiles
C(C)(=O)Cl

Conditions

Temperature
Control Type
UNSPECIFIED
Setpoint
0 °C
Other
Conditions are dynamic
1
Details
See reaction.notes.procedure_details.

Workups

ADDITION
Type
ADDITION
Details
added in a dropwise manner
TEMPERATURE
Type
TEMPERATURE
Details
to warm to room temperature overnight
Duration
8 (± 8) h
CUSTOM
Type
CUSTOM
Details
Removal of the volatiles in vacuo
CUSTOM
Type
CUSTOM
Details
gave a crude yellow solid which
WASH
Type
WASH
Details
was washed with 5% aqueous hydrochloric acid, water
CUSTOM
Type
CUSTOM
Details
was then dried

Outcomes

Product
Name
3-Nitroacetanilide
Type
Smiles
CC(=O)NC1=CC(=CC=C1)[N+](=O)[O-]

Source

Source
 Open Reaction Database (ORD)
Description
 The Open Reaction Database (ORD) is an open-access schema and infrastructure for structuring and sharing organic reaction data, including a centralized data repository. The ORD schema supports conventional and emerging technologies, from benchtop reactions to automated high-throughput experiments and flow chemistry. Our vision is that a consistent data representation and infrastructure to support data sharing will enable downstream applications that will greatly improve the state of the art with respect to computer-aided synthesis planning, reaction prediction, and other predictive chemistry tasks.